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Experimental Data on Species Differences

The following table consolidates key findings from recent studies on interspecies variations in FXIa inhibitor

responses.
Species - . Relevant
Category . Key Findings on FXla Inhibitor Response
Studied Model/Context
Preclinical Rabbit Milvexian (FXla inhibitor) demonstrated Venous Thrombosis
Efficacy dose-dependent thrombus reduction
(34.3% to 66.9%) in an arteriovenous (AV)
shunt model of venous thrombosis [1].
Rabbit, Reduction in FXI levels attenuated General
Baboon, thrombosis without causing bleeding in Thrombosis Models
Monkey various animal models [2].
Thrombin Human, Animal plasmas showed widely variable Thrombin
Generation Rabbit, sensitivity to human FXla in triggering Generation Assay
(TG) Mouse, Rat, thrombin generation. Most animal plasmas
Sensitivity Guinea Pig, (except mice) had a lower sensitivity
Bovine, border (LSB) for Thrombin Peak Time

Sheep, Goat (TPT) compared to humans, indicating faster
initial thrombin formation [3].
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Species - . Relevant
Category . Key Findings on FXla Inhibitor Response

Studied Model/Context

Human, CD1 In the presence of low Tissue Factor (TF), Drug Testing

Mouse the FXa inhibitor apixaban inhibited TG in (Apixaban)

human plasma but showed no effect in
CD1 mouse plasma at concentrations
below 1uM, highlighting a critical species-
dependent drug response [3].

Coagulation Rabbit Milvexian led to a dose-dependent Pharmacodynamic
Parameter prolongation of aPTT (1.54 to 3.12-fold Response
Changes increase) but no changes in Prothrombin

Time (PT) or Thrombin Time (TT) [1].

Detailed Experimental Protocols

To help you evaluate or replicate these findings, here are the methodologies for two key experiments cited.

1. Rabbit Arteriovenous (AV) Shunt Model of Venous Thrombosis [1]

¢ Animal Model: Male New Zealand white rabbits.

¢ Anesthesia: Induced and maintained with ketamine/xylazine or isoflurane.

¢ Shunt Procedure: The femoral artery and vein were cannulated and connected via an AV shunt
device containing a silk thread to trigger thrombus formation.

¢ Drug Administration: Test compounds (e.g., Milvexian) or vehicle were administered intravenously
(bolus plus continuous infusion) 30 minutes before initiating the shunt to achieve steady-state plasma
levels.

¢ Endpoint Measurement: After 40 minutes of blood flow, the shunt was disconnected, and the
thrombus formed on the silk thread was removed and weighed.

e Coagulation Assays: Ex vivo activated partial thromboplastin time (aPTT), prothrombin time (PT),
and thrombin time (TT) were measured.

2. Thrombin Generation (TG) Assay Across Species [3]

¢ Plasma Samples: Pooled plasma from humans, mice, rats, guinea pigs, rabbits, bovines, sheep, and
goats.

e Assay Trigger: The intrinsic pathway was activated using human Activated Factor XI (FXla) over a
wide range of concentrations. The extrinsic pathway was also tested with human Tissue Factor (TF).
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e Measurement: TG was measured via fluorescence, tracking the cleavage of a specific peptide
substrate by thrombin.
o Key Parameters:
o Thrombin Peak Height (TPH): The maximum concentration of thrombin generated.
o Thrombin Peak Time (TPT): The time to reach the thrombin peak.
¢ Sensitivity Analysis: Low and High Sensitivity Borders (LSB and HSB) for each parameter were
defined as the trigger (FXla/TF) concentrations that yielded 20% and 80% of the maximal parameter

value, respectively.

Coagulation Pathway and Experimental Workflow

The following diagram illustrates the role of FXIa in the coagulation cascade and the mechanism of FXIa

inhibitors, based on the scientific rationale discussed in the literature [4] [2] [5].

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11878670/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12612016/
https://www.sciencedirect.com/science/article/pii/S2666572724000130
https://www.smolecule.com/products/s12904227?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Vessel Injury/
Artificial Surface

Contact -
[Pathway (Intrinsic) FXla Inhibitor

Inhibits

Tissue Factor (TF)
Pathway (Extrinsic)

Factor Xla (FXla)

Amplifies

Common Pathway
(Thrombin & Fibrin)

Pathologic Thrombus
(Amplified, causes events)

Figure 1: FXla Role in Coagulation & Inhibitor Mechanism.
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The workflow for the key thrombin generation assay used in the comparative species study [3] is detailed

below.
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Figure 2: Thrombin Generation Assay Workflow.
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Interpretation and Research Implications

The data reveals fundamental considerations for researchers:

o Efficacy in Standard Models: Drugs like milvexian show clear, dose-dependent antithrombotic
efficacy in established rabbit models [1], supporting their further investigation.

¢ Crucial Mechanistic Differences: The varied sensitivity of thrombin generation to FXla across
species [3] suggests that the biological context of the coagulation cascade differs significantly.
A drug's effect in an animal model may not directly predict its potency or required dosage in humans.
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¢ Informed Model Selection: These findings underscore the importance of carefully selecting and
validating animal models. The rabbit may be a good model for certain thrombotic efficacy studies,
but researchers should be cautious when extrapolating data from rodents or other species for human
dose prediction, especially for FXla-targeted therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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